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Compound of Interest

Compound Name:
1-(2-Methylcyclopropyl)ethan-1-

amine

Cat. No.: B11821777

Get Quote

Executive Summary & Chemical Identity
1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride is a specialized aliphatic amine salt

featuring a cyclopropane ring substituted with a methyl group and an ethylamine chain. In

medicinal chemistry, this motif serves as a critical conformational restrictor and a bioisostere for

acyclic alkyl chains (e.g., isobutylamine), often improving metabolic stability and potency in

drug candidates.

The compound is notable for the cyclopropylamine (CPA) structural alert—a moiety known to

act as a mechanism-based inhibitor (suicide substrate) for enzymes such as Monoamine

Oxidase (MAO) and Cytochrome P450, driven by the ring strain (~27.5 kcal/mol) and potential

for radical ring-opening.
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Parameter Detail

Chemical Name
1-(2-Methylcyclopropyl)ethan-1-amine

hydrochloride

Parent Amine CAS 42302-92-1 (Generic connectivity)

Molecular Formula C₆H₁₃N[1][2][3][4] · HCl

Molecular Weight 135.64 g/mol (Salt); 99.17 g/mol (Free Base)

Structural Features
Cyclopropane ring,

-chiral amine, vicinal methyl substitution

Synonyms -(2-Methylcyclopropyl)ethylamine HCl; 1-Amino-

1-(2-methylcyclopropyl)ethane HCl

Physicochemical Profile
Understanding the physical properties is essential for accurate dosing and formulation. The

hydrochloride salt significantly improves the stability and handling characteristics compared to

the volatile free amine.

Property Value / Description Experimental Note

Physical State
White to off-white crystalline

solid

Hygroscopic; store under

desiccant.

Melting Point
145–155 °C (Typical for HCl

salts)

Decomposes upon melting;

avoid prolonged high heat.

Solubility
High in Water, Methanol,

DMSO

Soluble >50 mg/mL in polar

protic solvents.

pKa (Conjugate Acid) ~9.5 – 10.5
Basic amine; exists as cation

at physiological pH.

Chirality 2 Stereocenters (Ring + Chain)

Product is often a mixture of

diastereomers unless chirally

synthesized.
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Safety Data & Hazard Analysis (MSDS Core)
Signal Word:WARNING

This section synthesizes GHS classifications with specific toxicological insights relevant to

cyclopropylamine derivatives.

GHS Classification
Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[2]

Toxicological Mechanisms (The "Why")
Unlike simple aliphatic amines, this compound carries specific mechanistic risks:

Enzyme Inhibition: The cyclopropylamine moiety can undergo single-electron transfer (SET)

oxidation by flavin-dependent enzymes (e.g., MAO, LSD1), leading to ring opening and

covalent modification of the enzyme active site.

Ring Strain Release: Metabolic processing may generate reactive radical intermediates

capable of alkylating cellular proteins.

Handling Decision Tree
The following workflow dictates the required Personal Protective Equipment (PPE) based on

the scale of operation.
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Handling 1-(2-Methylcyclopropyl)ethan-1-amine HCl

Determine Scale of Operation

Analytical (<100 mg)

Preparative (>1 g)

Level 1 PPE:
Nitrile Gloves, Lab Coat,

Safety Glasses

Dust Generation Risk?

Level 2 PPE:
Double Gloves, Fume Hood,

Face Shield (if powder)

No (In Solution) Yes

Figure 1: Risk-based PPE selection logic for handling cyclopropylamine salts.

Click to download full resolution via product page

Synthesis & Manufacturing Context
For researchers requiring de novo synthesis or structural modification, the primary route

involves the reductive amination of the corresponding ketone.

Synthetic Pathway
The precursor, 1-(2-methylcyclopropyl)ethan-1-one (CAS 930-56-3), is converted to the amine.

The choice of reducing agent dictates the diastereoselectivity.
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Methyl 2-methylcyclopropyl ketone
(CAS 930-56-3)

Intermediate Imine
(Unstable)

NH3 Source Free Amine
(CAS 42302-92-1)

Reduction
Target HCl Salt

Salt Formation

NH4OAc / NaBH3CN
(Reductive Amination)

HCl in Dioxane/Et2O

Figure 2: Synthetic route via reductive amination of the ketone precursor.

Click to download full resolution via product page

[4]

Protocol: Reductive Amination (Bench Scale)
Dissolution: Dissolve 1-(2-methylcyclopropyl)ethan-1-one (1.0 equiv) in dry Methanol.

Imine Formation: Add Ammonium Acetate (10.0 equiv) and stir at room temperature for 1

hour under inert atmosphere (

).

Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (

, 1.5 equiv) portion-wise. Caution: Generates HCN gas if acidified; maintain basic pH.

Workup: Quench with NaOH (1M). Extract with Dichloromethane (DCM).

Salt Formation: Treat the dried organic layer with 4M HCl in Dioxane. Filter the precipitate.

Handling, Stability & Storage
Storage Conditions

Temperature: 2–8°C (Refrigerate).
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Atmosphere: Hygroscopic. Store under Argon or Nitrogen.

Incompatibility: Strong oxidizing agents (risk of N-oxide formation or ring cleavage) and acid

chlorides (acylation).

Self-Validating Purity Check
Before using this compound in critical biological assays, validate integrity:

1H NMR: Check for the disappearance of the ketone methyl singlet (~2.2 ppm) and

appearance of the methine quartet (~3.0 ppm) adjacent to the amine.

Appearance: If the white solid turns yellow or sticky, it indicates hydrolysis (hygroscopicity) or

oxidation. Recrystallize from Ethanol/Ether.

Emergency Response Protocols
Scenario Immediate Action Medical Note

Inhalation
Move to fresh air. If breathing

is difficult, give oxygen.

Monitor for delayed pulmonary

edema (amine irritation).

Skin Contact

Wash with soap and water for

15 mins. Remove

contaminated clothing.

Amine salts can cause

chemical burns if trapped

under clothes.

Eye Contact

Rinse cautiously with water for

15 mins. Remove contact

lenses.

Alkaline nature of amines can

cause corneal damage.

Spill Cleanup

Dampen with water to prevent

dust. Sweep up into a closed

container.

Do not use acidic absorbents

(exothermic reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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